4-[2-(allyloxy)benzylidene]-2-(2-naphthyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-2-naphthalen-2-yl-4-[(2-prop-2-enoxyphenyl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C23H17NO3/c1-2-13-26-21-10-6-5-9-18(21)15-20-23(25)27-22(24-20)19-12-11-16-7-3-4-8-17(16)14-19/h2-12,14-15H,1,13H2/b20-15-
• InChI Key: PABNGMGDYBRPOM-HKWRFOASSA-N
• Canonical SMILES: C=CCOC1=CC=CC=C1C=C2C(=O)OC(=N2)C3=CC4=CC=CC=C4C=C3
• Isomeric SMILES: C=CCOC1=CC=CC=C1/C=C\2/C(=O)OC(=N2)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C23H17NO3
• Molecular Weight: 355.4 g/mol

Description

4-[2-(allyloxy)benzylidene]-2-(2-naphthyl)-1,3-oxazol-5(4H)-one is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[2-(allyloxy)benzylidene]-2-(2-naphthyl)-1,3-oxazol-5(4H)-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. In particular, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 4-[2-(allyloxy)benzylidene]-2-(2-naphthyl)-1,3-oxazol-5(4H)-one has various biochemical and physiological effects. In particular, it has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to induce apoptosis in cancer cells and to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[2-(allyloxy)benzylidene]-2-(2-naphthyl)-1,3-oxazol-5(4H)-one in lab experiments is its versatility. This compound can be used in various assays to study its pharmacological and biochemical properties. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 4-[2-(allyloxy)benzylidene]-2-(2-naphthyl)-1,3-oxazol-5(4H)-one. One potential direction is the development of novel derivatives of this compound with improved pharmacological properties. Another direction is the investigation of the potential of this compound as a therapeutic agent for the treatment of various diseases such as cancer and inflammation. Additionally, the use of this compound in the development of new materials with unique properties is an area of interest for future research.
In conclusion, 4-[2-(allyloxy)benzylidene]-2-(2-naphthyl)-1,3-oxazol-5(4H)-one is a compound with significant potential in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its derivatives.

Scientific Research Applications

4-[2-(allyloxy)benzylidene]-2-(2-naphthyl)-1,3-oxazol-5(4H)-one has been studied for its potential applications in various fields such as pharmacology, material science, and organic chemistry. In pharmacology, this compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. In material science, it has been used as a fluorescent probe for the detection of metal ions. In organic chemistry, it has been used as a building block for the synthesis of other compounds.